Cas no 1368128-52-2 (5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE)

• Product Name: 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE
• CAS No: 1368128-52-2
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 4593917
• Update Time: 2025-05-24

5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE

• Inchi： 1S/C7H14N2/c1-9-4-6(8)7(5-9)2-3-7/h6H,2-5,8H2,1H3
• InChI Key： RFQQWGSIKZRCLS-UHFFFAOYSA-N
• SMILES： C1C2(C(N)CN(C)C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE

Introduction to 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE (CAS No. 1368128-52-2)

5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE, identified by the chemical abstracts service number 1368128-52-2, is a compound of significant interest in the field of medicinal chemistry due to its unique structural framework and potential biological activities. This spirocyclic amine derivative features a nitrogen-containing heterocycle linked to a seven-membered carbon ring, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE consists of a spirocyclic core, where the nitrogen atom is part of the azacycloalkane moiety, and the methyl group introduces steric and electronic modifications that can influence its interactions with biological targets. The seven-membered heptane ring provides additional conformational flexibility, which is often exploited in designing molecules with enhanced pharmacological properties.

In recent years, spirocyclic compounds have garnered considerable attention in pharmaceutical research due to their ability to exhibit multiple binding modes and improved metabolic stability. The nitrogen atom in 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the surrounding environment. This dual functionality makes it an attractive scaffold for designing molecules that can interact with biological receptors in a precise manner.

One of the most compelling aspects of 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE is its potential application in the development of central nervous system (CNS) therapeutics. Spirocyclic structures are known to cross the blood-brain barrier more efficiently than linear analogs, which is crucial for treating neurological disorders. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to neuroprotection and cognitive enhancement.

The synthesis of 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE involves multi-step organic transformations, including cyclization reactions and functional group manipulations. The presence of the azaspiro framework necessitates careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex spirocyclic compounds, making their exploration more feasible for industrial applications.

Recent research has also highlighted the role of 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE in modulating enzyme activity. The compound’s unique structural features may allow it to interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. This has opened up avenues for investigating its potential as an anti-inflammatory or antioxidant agent.

The pharmacokinetic properties of 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE are another area of active investigation. Studies have shown that spirocyclic amines can exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability. These characteristics are essential for developing drugs that can be administered orally or through other non-invasive routes.

In conclusion, 5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE (CAS No. 1368128-52-2) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique spirocyclic framework, combined with its observed biological activities, makes it a valuable scaffold for further drug development efforts. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery of novel therapeutic agents.